2-(2-fluorophenoxy)-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H17FN4O3/c20-14-4-1-2-5-16(14)27-13-18(25)21-7-8-23-9-10-24-19(23)12-15(22-24)17-6-3-11-26-17/h1-6,9-12H,7-8,13H2,(H,21,25)
• InChI Key: FCKNELGYMKAEQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCCN2C=CN3C2=CC(=N3)C4=CC=CO4)F
• Molecular Formula: C19H17FN4O3
• Molecular Weight: 368.4 g/mol

Description

The compound contains several functional groups including a fluorophenoxy group, a furan ring, and an imidazopyrazole ring. These groups are common in many biologically active compounds and materials.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds have been synthesized using various methods. For example, furan derivatives have been synthesized from thiophene or thiophene derivatives. The RhCl3/i-Pr2NEt-catalyzed cyclotrimerization of di(furan-2-yl)acetylenes was an effective method for constructing hexa(furan-2-yl)benzene derivatives.

Molecular Structure Analysis

The smaller oxygen atom in furan results in a planar conjugated backbone with negligible torsion (dihedral angle < 0.1°) determined by density functional theory.

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. Furan and its derivatives are gaining attention in the field of materials chemistry.